BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Oxobedfordiaic acid chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B114424

An In-depth Technical Guide to 4-Oxobedfordiaic
Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Oxobedfordiaic acid, a sesquiterpenoid natural product, has garnered attention for its
notable biological activity. Isolated from Xanthium cavanillesii, this compound has
demonstrated significant anti-ulcerogenic properties. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical and spectroscopic
properties, and known biological activities of 4-Oxobedfordiaic acid. Detailed experimental
protocols for its isolation and biological evaluation are presented, alongside a discussion of
potential signaling pathways involved in its mechanism of action. This document aims to serve
as a valuable resource for researchers and professionals in the fields of natural product
chemistry, pharmacology, and drug development.

Chemical Structure and Properties

4-Oxobedfordiaic acid is a xanthanolide derivative, a class of sesquiterpene lactones
characterized by a C-4 oxygenated function. Its chemical structure was elucidated through
extensive spectroscopic analysis, including Infrared (IR) and Mass Spectrometry (MS), as well
as one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2]
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Chemical Structure:

Physicochemical and Spectroscopic Data Summary:

Property Value Source
Molecular Formula C15H2203 [3]
Molecular Weight 250.33 g/mol [3]

CAS Number 68799-38-2 [31[4]
Appearance Crystalline solid [4]
Storage Temperature Desiccate at -20°C [4]

Spectroscopic Data:
Technique Key Peaks/Shifts Source
H NMR Daté to be extracted from 2]
Favier, L. S., et al. (2016)
15C NMR Data to be extracted from 2]

Favier, L. S., et al. (2016)

IR Spectroscopy

Data to be extracted from
Favier, L. S., et al. (2016)

[2]

Mass Spectrometry

Data to be extracted from
Favier, L. S., et al. (2016)

[2]

Natural Source and Isolation

4-Oxobedfordiaic acid is a naturally occurring compound found in the plant Xanthium

cavanillesii Schouw (Asteraceae).[1][2] It has been isolated from both the roots and flowers of

this plant.[1][2]

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://cymitquimica.com/products/IN-DA00FEOJ/68799-38-2/4-oxobedfordiaic-acid/
https://cymitquimica.com/products/IN-DA00FEOJ/68799-38-2/4-oxobedfordiaic-acid/
https://cymitquimica.com/products/IN-DA00FEOJ/68799-38-2/4-oxobedfordiaic-acid/
https://www.biocrick.com/4-Oxobedfordiaic-acid-BCN4247.html
https://www.biocrick.com/4-Oxobedfordiaic-acid-BCN4247.html
https://www.biocrick.com/4-Oxobedfordiaic-acid-BCN4247.html
https://pubmed.ncbi.nlm.nih.gov/26936835/
https://pubmed.ncbi.nlm.nih.gov/26936835/
https://pubmed.ncbi.nlm.nih.gov/26936835/
https://pubmed.ncbi.nlm.nih.gov/26936835/
https://www.benchchem.com/product/b114424?utm_src=pdf-body
https://www.researchgate.net/publication/297191470_Xanthane_sesquiterpenoids_from_the_roots_and_flowers_of_Xanthium_cavanillesii
https://pubmed.ncbi.nlm.nih.gov/26936835/
https://www.researchgate.net/publication/297191470_Xanthane_sesquiterpenoids_from_the_roots_and_flowers_of_Xanthium_cavanillesii
https://pubmed.ncbi.nlm.nih.gov/26936835/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Isolation of 4-Oxobedfordiaic
Acid
The following is a generalized protocol based on methods for isolating sesquiterpenoids from

plant material. The specific details for 4-Oxobedfordiaic acid are described in Favier, L. S., et
al. (2016).

Workflow for Isolation:

() () omam)o ) e

Click to download full resolution via product page
Caption: Generalized workflow for the isolation of 4-Oxobedfordiaic acid.
Methodology:

o Plant Material Preparation: The roots and flowers of Xanthium cavanillesii are collected, air-
dried, and ground into a fine powder.

o Extraction: The powdered plant material is subjected to extraction with chloroform at room
temperature.[2] This process is typically repeated multiple times to ensure exhaustive
extraction.

o Concentration: The resulting chloroform extracts are combined and concentrated under
reduced pressure using a rotary evaporator to yield a crude extract.

o Chromatographic Separation: The crude extract is then subjected to column chromatography

on silica gel.

o Fractionation: The column is eluted with a gradient of increasing polarity, typically a mixture
of hexane and ethyl acetate, to separate the components of the extract.

e Fraction Analysis: The collected fractions are monitored by thin-layer chromatography (TLC)
to identify those containing 4-Oxobedfordiaic acid.
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» Final Purification: Fractions enriched with the target compound are combined and further
purified using techniques such as preparative TLC or high-performance liquid
chromatography (HPLC) to yield pure 4-Oxobedfordiaic acid.

» Structure Elucidation: The structure of the isolated compound is confirmed by spectroscopic
methods (NMR, MS, IR).[2]

Biological Activity: Anti-ulcerogenic Effects

4-Oxobedfordiaic acid has been reported to possess anti-ulcerogenic activity.

Experimental Protocol: Ethanol-Induced Gastric Ulcer
Model in Rats

This protocol is a standard method for evaluating the gastroprotective effects of compounds.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Oxobedfordiaic acid chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114424+#4-oxobedfordiaic-acid-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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